(4-(4-fluorophenyl)-1H-pyrrol-2-yl)(3-(4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl)azetidin-1-yl)methanone

• IUPAC Name: [4-(4-fluorophenyl)-1H-pyrrol-2-yl]-[3-[4-(phenoxymethyl)triazol-1-yl]azetidin-1-yl]methanone
• InChI: InChI=1S/C23H20FN5O2/c24-18-8-6-16(7-9-18)17-10-22(25-11-17)23(30)28-13-20(14-28)29-12-19(26-27-29)15-31-21-4-2-1-3-5-21/h1-12,20,25H,13-15H2
• InChI Key: QBNSYDWPTDDVJE-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=CC(=CN2)C3=CC=C(C=C3)F)N4C=C(N=N4)COC5=CC=CC=C5
• Molecular Formula: C23H20FN5O2
• Molecular Weight: 417.4 g/mol

Description

(4-(4-fluorophenyl)-1H-pyrrol-2-yl)(3-(4-(phenoxymethyl)-1H-1,2,3-triazol-1-yl)azetidin-1-yl)methanone is a useful research compound. Its molecular formula is C23H20FN5O2 and its molecular weight is 417.444. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

Compounds with similar structures, such as boric acid ester intermediates with benzene rings, have been synthesized and analyzed for their structural properties. These compounds are obtained through multi-step substitution reactions and their structures confirmed by various spectroscopic techniques and X-ray diffraction. Molecular structures are optimized using density functional theory (DFT) to compare with crystal structures, highlighting their potential in the development of new materials and chemical synthesis methodologies (Huang et al., 2021).

Drug Development

Related compounds have been explored for their pharmaceutical applications, including their role as intermediates in the synthesis of antibiotics and their potential in drug design. For example, the development of a precipitation-resistant solution formulation for poorly water-soluble compounds aims to increase in vivo exposure, which is crucial for early toxicological and clinical studies of new drugs (Burton et al., 2012). Another study focused on the synthesis and antimicrobial activity of novel thiazolyl pyrazole and benzoxazole, showing the importance of these compounds in developing new antibacterial agents (Landage et al., 2019).

Mechanistic Studies

Mechanistic studies, such as those exploring the defluorination of oxazolidinone antibiotics under photochemical conditions, provide insight into the chemical behavior of these compounds. These studies help understand the stability, degradation, and potential side reactions of chemical entities, which are crucial for developing stable and effective drugs (Fasani et al., 2009).